Cas no 1158290-92-6 (1-(1H-Indol-3-yl)-ethylamine Hydrochloride)

• Product Name: 1-(1H-Indol-3-yl)-ethylamine Hydrochloride
• CAS No: 1158290-92-6
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• MDL: MFCD01719245
• CID: 2603822
• Update Time: 2025-10-28

1-(1H-Indol-3-yl)-ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Indol-3-yl)ethanamine hydrochloride
• 1-(1H-Indol-3-yl)-ethylamine hydrochloride
• alpha-Indolaethylamin salzsaeure
• NIOSH/NL4056000
• alpha-Indoleethylamine hydrochloride
• 3-(1-Aminoethyl)indole hydrochloride
• alpha-Indolaethylamin salzsaeure [German]
• Indole, 3-(1-aminoethyl)-, hydrochloride
• NL40560000
• 1-(1H-indol-3-yl)ethan-1-amine hydrochloride
• 1-(1H-Indol-3-yl)-ethylamine Hydrochloride

• MDL： MFCD01719245
• Inchi： 1S/C10H12N2.ClH/c1-7(11)9-6-12-10-5-3-2-4-8(9)10;/h2-7,12H,11H2,1H3;1H
• InChI Key： DUQAWROCHRZBMF-UHFFFAOYSA-N
• SMILES： Cl.N1C=C(C2C=CC=CC1=2)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 158
• Topological Polar Surface Area: 41.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 1-(1H-Indol-3-yl)-ethylamine Hydrochloride

1-(1H-Indol-3-yl)-ethylamine Hydrochloride: A Comprehensive Overview

The compound 1-(1H-Indol-3-yl)-ethylamine Hydrochloride, identified by the CAS number 1158290-92-6, is a fascinating molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The indole ring, a bicyclic structure consisting of a six-membered benzene ring fused with a five-membered pyrrole ring, is a hallmark of this compound and contributes to its versatile reactivity.

Recent studies have highlighted the potential of 1-(1H-Indol-3-yl)-ethylamine Hydrochloride in the field of neuroscience. Researchers have explored its role as a precursor or intermediate in the synthesis of bioactive molecules, particularly those targeting the central nervous system. For instance, its ability to act as a substrate for enzymatic reactions involving cytochrome P450 has been investigated, shedding light on its metabolic pathways and pharmacokinetics.

In addition to its role in neuroscience, this compound has also been utilized in the development of novel antidepressant agents. Its structural similarity to serotonin, a key neurotransmitter, makes it an interesting candidate for modulating serotoninergic pathways. Recent advancements in medicinal chemistry have enabled the synthesis of derivatives with enhanced bioavailability and selectivity, paving the way for potential therapeutic applications.

The synthesis of 1-(1H-Indol-3-yl)-ethylamine Hydrochloride involves a multi-step process that typically begins with the preparation of indole derivatives. One common approach is the Paal-Knorr synthesis, which utilizes β-diketones or related compounds to construct the indole ring. Subsequent functionalization steps, such as alkylation or acylation, allow for the introduction of specific substituents that tailor the molecule's properties for desired applications.

From an environmental perspective, there has been growing interest in understanding the fate and toxicity of CAS No. 1158290-92-6. Studies have demonstrated that this compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments compared to other organic pollutants. However, further research is required to assess its long-term effects on ecosystems and human health.

In conclusion, 1-(1H-Indol-3-yl)-ethylamine Hydrochloride represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activities continue to attract the attention of researchers worldwide. As advancements in synthetic methodologies and computational modeling techniques unfold, we can expect even more innovative uses for this compound in the near future.